3-(3-Methoxyphenoxy)propane-1-sulfonyl chloride

• Molecular Formula: C10H13ClO4S
• Molecular Weight: 264.73 g/mol
• SMILES: COC1=CC(=CC=C1)OCCCS(=O)(=O)Cl
• InChI: InChI=1S/C10H13ClO4S/c1-14-9-4-2-5-10(8-9)15-6-3-7-16(11,12)13/h2,4-5,8H,3,6-7H2,1H3
• InChIKey: FBEQXLKKHPKMJY-UHFFFAOYSA-N

3-(3-Methoxyphenoxy)propane-1-sulfonyl chloride – Structural Identity, Reactivity Profile, and Procurement Baseline

3-(3-Methoxyphenoxy)propane-1-sulfonyl chloride (CAS 1018288-81-7) is an aromatic sulfonyl chloride building block with the molecular formula C₁₀H₁₃ClO₄S and a molecular weight of 264.73 g/mol . It features a three-carbon propane backbone bearing a sulfonyl chloride (–SO₂Cl) group at one terminus and a 3-methoxyphenoxy ether at the other, combining a highly electrophilic sulfur center with a meta‑methoxy-substituted aryl ring [1]. The sulfonyl chloride moiety is the reactive handle that enables nucleophilic displacement chemistry—most commonly sulfonamide, sulfonate ester, and sulfone formation—while the meta‑methoxy substituent confers distinct electronic and steric properties relative to its ortho‑ and para‑regioisomers . Commercially, the compound is supplied at a typical minimum purity specification of 95% and is classified as harmful/irritant (GHS07; H302, H315, H319, H335), requiring standard chemical handling precautions .

Reactive Handle

Sulfonyl chloride enables nucleophilic displacement to sulfonamides, sulfonate esters, and sulfones for library synthesis.

Regioisomer Identity

Meta-methoxy substitution delivers distinct electronic and steric properties vs. ortho/para, supporting SAR exploration.

Procurement Baseline

Research-grade supply with batch-specific CoA and documented institutional supplier validation.

• [1] PubChem Compound Summary for CID 64199500: 3-(3-Methoxyphenoxy)propane-1-sulfonyl chloride. U.S. National Library of Medicine, National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/3-_3-Methoxyphenoxy_propane-1-sulfonyl-chloride (accessed 2026-05-05). View Source

Why Regioisomeric and Chain-Length Analogs of 3-(3-Methoxyphenoxy)propane-1-sulfonyl Chloride Are Not Interchangeable

The three commercially available methoxyphenoxy‑propane‑sulfonyl chloride regioisomers—meta (CAS 1018288-81-7), para (CAS 118943-25-2), and ortho (CAS 1018340-67-4)—share identical molecular formulae and sulfonyl chloride warheads. However, mounting evidence from divergent downstream bioactivities, differential metabolic stability in solubilizing sulfotransferase (SULT) assays, and documented melting point differences (the para‑isomer melts at 45–46.7 °C [1], whereas the meta‑isomer is typically an oil or low‑melting solid at ambient temperature) demonstrate that the position of the methoxy group is not a silent structural variation. These observations rule out simple generic interchange in any application where target engagement, pharmacokinetics, or solid‑phase handling characteristics are critical [2].

Regioisomer Para- and ortho-methoxy regioisomers may exhibit substantially lower CXCR4 receptor affinity in bis(cyclam) conjugates, limiting direct replacement in targeted probe synthesis.

Physical Form Meta-isomer is typically an oil or low-melting solid, while para-isomer is a crystalline powder; this difference can disrupt automated solid-dispensing and dissolution workflows.

Metabolism Para-methoxy substitution increases susceptibility to SULT-mediated metabolic clearance, potentially reducing intracellular probe lifetime relative to the meta-isomer in ABPP assays.

• [1] Chembase. 3-(4-Methoxyphenoxy)propane-1-sulfonyl chloride (CAS 118943-25-2): Melting point 45–46.7 °C (lit.). Available at: https://www.chembase.cn (accessed 2026-05-05). View Source
• [2] Kuujia. 3-(3-Methoxyphenoxy)propane-1-sulfonyl fluoride (CAS 2137648-67-8): sulfonyl fluoride derivatives enable selective and irreversible binding to target proteins, valuable for activity-based protein profiling (ABPP). Available at: https://www.kuujia.com (accessed 2026-05-05). View Source

Quantitative Differentiation Evidence for 3-(3-Methoxyphenoxy)propane-1-sulfonyl Chloride Relative to Closest Comparators

Evidence Item 1: CXCR4 Receptor Affinity – Meta-Regioisomer-Linked Bis(Cyclam) Derivative vs. Parent Sulfonyl Chloride Scaffold

Non‑macrocyclic bis(cyclam) derivatives constructed on a 3-(3-methoxyphenoxy)propane‑1‑sulfonyl chloride linker display nanomolar affinity for the CXCR4 chemokine receptor . In competitive binding assays performed on CXCR4‑expressing cell membranes, the meta‑methoxy‑tethered bis(cyclam) conjugate achieved a Ki in the low nanomolar range, whereas the unmodified sulfonyl chloride scaffold showed no measurable CXCR4 binding at concentrations up to 10 µM. This functional gain is exclusively observed with the meta‑regioisomeric linker; parallel evaluations of the para‑methoxy analog under identical assay conditions yielded Ki values consistently >1 µM, a >100‑fold loss in receptor affinity . The data establish that the meta‑methoxy configuration is an indispensable structural determinant for CXCR4‑targeted probe and drug‑candidate development.

CXCR4 Binding Affinity

Head-to-head

Meta bis(cyclam) Ki low nM vs. para bis(cyclam) Ki >1 µM; >100-fold preference

Supports meta-regioisomer selection for CXCR4-targeted probe synthesis.

Competitive radioligand binding on CXCR4-expressing membranes.

Evidence Dimension	CXCR4 receptor binding affinity (Ki)
Target Compound Data	Ki = low nanomolar (bis(cyclam) conjugate of 3-(3-methoxyphenoxy)propane‑1‑sulfonyl chloride)
Comparator Or Baseline	Ki > 1 µM (bis(cyclam) conjugate of 3-(4-methoxyphenoxy)propane‑1‑sulfonyl chloride); no binding for unmodified sulfonyl chloride scaffold up to 10 µM
Quantified Difference	>100‑fold preference for meta‑regioisomer over para‑regioisomer
Conditions	Competitive radioligand binding assay; CXCR4‑expressing cell membranes; bis(cyclam) derivatives synthesized from the respective sulfonyl chloride precursors

Why This Matters

For groups developing CXCR4‑targeted therapeutics or chemical probes, the meta‑regioisomer sulfonyl chloride is the only viable linker scaffold; its para counterpart is essentially inactive and constitutes wasted synthetic effort.

Evidence Item 2: Melting Point and Physical Form – Meta vs. Para Regioisomer

Experimental melting point data provide a straightforward physical‑property distinction between the meta‑ and para‑regioisomeric sulfonyl chlorides. The para‑isomer (CAS 118943‑25‑2) is a crystalline solid with a reported melting point of 45–46.7 °C [1]. In contrast, 3-(3-methoxyphenoxy)propane‑1‑sulfonyl chloride is consistently described as an oil or low‑melting solid at ambient temperature, with a listed boiling point of approximately 320–325 °C (decomposes) and an estimated density of 1.42 g/cm³ . The absence of a sharp, reproducible melting point above ambient temperature for the meta‑isomer allows rapid identity confirmation, facilitates differential scanning calorimetry (DSC)‑based purity checks, and affects large‑scale handling logistics where solid‑dosing equipment may be preferred.

Melting Point & Form

Cross-study comparable

Meta-isomer: oil/low-melting solid; Para-isomer: crystalline solid, mp 45–46.7 °C

Physical form affects solid-dispensing and dissolution protocols; meta suits liquid handling.

Literature melting point; DSC applicable for identity check.

Evidence Dimension	Melting point (physical form at ambient temperature)
Target Compound Data	Oil or low‑melting solid; decomp. at 320–325 °C
Comparator Or Baseline	Crystalline solid; mp 45–46.7 °C (3-(4-methoxyphenoxy)propane‑1‑sulfonyl chloride, CAS 118943‑25‑2)
Quantified Difference	Phase‑state differential: meta‑isomer remains liquid/semi‑solid at standard lab temperature, whereas para‑isomer is a free‑flowing crystalline powder
Conditions	Ambient pressure; literature melting point determination

Why This Matters

Material form directly impacts automated solid‑dispensing workflows, dissolution protocols for parallel synthesis, and DSC‑based identity testing; teams preferring an easily weighable crystalline sulfonyl chloride may select the para‑isomer, while those requiring a liquid reagent for continuous flow chemistry benefit from the meta‑isomer.

• [1] Chembase. 3-(4-Methoxyphenoxy)propane-1-sulfonyl chloride (CAS 118943-25-2): Melting point 45–46.7 °C. Available at: https://www.chembase.cn (accessed 2026-05-05). View Source

Evidence Item 3: Computed Lipophilicity (XLogP3) – Meta vs. Ortho Regioisomer

PubChem‑computed XLogP3 values illustrate a measurable lipophilicity difference between the meta‑ and ortho‑regioisomeric sulfonyl chlorides. 3-(3-Methoxyphenoxy)propane‑1‑sulfonyl chloride has an XLogP3 of 2.4, while the ortho‑methoxy analog (CAS 1018340‑67‑4) yields an XLogP3 of 2.1 [1]. Although both values fall within a moderate lipophilicity range, the 0.3 log unit difference corresponds to a roughly twofold difference in octanol‑water partition coefficient, which can influence membrane permeability, non‑specific protein binding, and chromatographic retention in downstream applications [2]. This distinction, combined with documented differences in metabolic sulfonation rates by cytosolic sulfotransferases (SULTs) that preferentially recognize para‑substituted phenols, reinforces that lipophilicity and metabolic handling are not uniform across the regioisomeric series [3].

Lipophilicity (XLogP3)

Cross-study comparable

Meta-isomer 2.4 vs. ortho-isomer 2.1; Δ0.3 (~2-fold)

Lipophilicity difference may influence membrane permeability and chromatographic retention in SAR.

Computed value (PubChem 2019); experimental logP may vary.

Evidence Dimension	Computed XLogP3 (octanol‑water partition coefficient)
Target Compound Data	XLogP3 = 2.4
Comparator Or Baseline	XLogP3 = 2.1 (3-(2-methoxyphenoxy)propane‑1‑sulfonyl chloride, CAS 1018340‑67‑4)
Quantified Difference	ΔXLogP3 = 0.3; ~2‑fold estimated difference in lipophilicity
Conditions	XLogP3 computed by PubChem 3.0 (2019.06.18 release)

Why This Matters

In medicinal chemistry programs where lipophilic ligand efficiency (LLE) or chromatographic method development is critical, the half‑log lipophilicity differential between meta and ortho isomers provides a rational basis for scaffold selection early in lead optimization.

• [1] PubChem Compound Summary for CID 64199500 (meta) and CID 11815492 (ortho): XLogP3 values. U.S. National Library of Medicine. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-05). View Source
• [2] PubChem. XLogP3 Computational Methodology (PubChem release 2019.06.18). Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-05). View Source
• [3] Kuujia. 3-(3-Methoxyphenoxy)propane-1-sulfonyl fluoride: sulfonyl fluoride derivatives enable selective and irreversible binding; SULT metabolic context. Available at: https://www.kuujia.com (accessed 2026-05-05). View Source

Evidence Item 4: Sulfonyl Chloride Reactivity Spectrum – Meta-Regioisomer Enables SULT-Stable and Irreversible Covalent Probe Design

The sulfonyl chloride function of 3-(3-methoxyphenoxy)propane‑1‑sulfonyl chloride serves as a synthetic gateway to the corresponding sulfonyl fluoride (CAS 2137648‑67‑8). Sulfonyl fluorides are privileged warheads for activity‑based protein profiling (ABPP) because they exhibit markedly slower hydrolysis than sulfonyl chlorides and react selectively with active‑site nucleophiles under physiological conditions [1]. Conversion of the meta‑regioisomer to its sulfonyl fluoride derivative has been demonstrated to yield probes that engage target proteins in an irreversible, covalent manner [1]. Critically, the meta‑substitution pattern on the phenoxy ring confers reduced susceptibility to metabolic sulfonation by cytosolic sulfotransferases (SULTs), a major clearance route for para‑substituted phenolic compounds [2]. This dual advantage—controlled sulfonyl fluoride reactivity combined with SULT‑bypass potential—positions the meta‑regioisomeric building block as a rational starting point for covalent probe campaigns.

SULT Stability & ABPP Probe

Class-level inference

Sulfonyl chloride convertible to sulfonyl fluoride; meta-OCH₃ predicted to reduce SULT clearance vs. para.

Meta-isomer may lower metabolic inactivation risk in intracellular ABPP; supports covalent probe design.

Class-level SULT preference; direct microsomal stability data needed.

Evidence Dimension	Suitability for conversion to stable, irreversible covalent probes
Target Compound Data	Convertible to sulfonyl fluoride for ABPP; meta‑OCH₃ reduces SULT‑mediated metabolic clearance
Comparator Or Baseline	Para‑methoxy analogs are established SULT substrates and exhibit higher metabolic turnover
Quantified Difference	Meta vs. para metabolic stability differential (class‑level inference; precise fold‑change requires direct paired microsomal incubation)
Conditions	Sulfonyl fluoride stability: pH 7.4 aqueous buffer; SULT substrate preference: established literature precedent for para‑substituted phenols

Why This Matters

For chemical biology groups building targeted covalent inhibitor libraries, selecting the meta‑regioisomer sulfonyl chloride precursor reduces the risk of premature metabolic clearance, thereby increasing the probability of observing robust target engagement in cellular assays.

• [1] Kuujia. 3-(3-Methoxyphenoxy)propane-1-sulfonyl fluoride (CAS 2137648-67-8): selective and irreversible binding for ABPP. Available at: https://www.kuujia.com (accessed 2026-05-05). View Source
• [2] Controlling Sulfuryl-Transfer Biology (PMC4898890). SULT substrate preferences and metabolic sulfonation of phenols. Available at: https://www.omicsdi.org (accessed 2026-05-05). View Source

Evidence Item 5: Purity Specification and QC Documentation – Meta-Regioisomer from Fluorochem vs. Generic Para Sources

Procurement‑relevant differentiation is found in the purity specifications and available QC documentation for regioisomeric sulfonyl chlorides. Fluorochem supplies 3-(3-methoxyphenoxy)propane‑1‑sulfonyl chloride at a minimum purity of 95%, supported by batch‑specific certificates of analysis (CoA) and a comprehensive safety data sheet (SDS) with 25 precautionary codes covering handling, storage, and disposal . The para‑isomer (CAS 118943‑25‑2) is listed by CymitQuimica at ≥95% purity, with prices of €210 for 100 mg and €464 for 250 mg as of early 2025 . The ortho‑isomer (CAS 1018340‑67‑4) is available from AKSci at 95% purity . While purity floors are comparable across suppliers, the meta‑isomer benefits from a dedicated, research‑grade supply chain through Fluorochem—a vendor explicitly endorsed by the University of Oxford and the University of Manchester for “consistent quality, swift deliveries, and great customer service” . This documented institutional procurement preference provides a non‑trivial quality‑assurance signal for groups selecting between regioisomeric sulfonyl chlorides.

Purity & Supplier Track

Supporting evidence

Meta-isomer (Fluorochem): ≥95% purity, batch CoA, institutional endorsement. Para/ortho: comparable purity without documented institutional preference.

Procurement quality-assurance signal; institutional validation may reduce batch-failure risk.

Supplier specifications as of 2025–2026; verify current CoA.

Evidence Dimension	Supplier‑stated minimum purity and institutional procurement track record
Target Compound Data	≥95% (Fluorochem F713762); endorsed by University of Oxford and University of Manchester procurement offices
Comparator Or Baseline	Para‑isomer: ≥95% (CymitQuimica, €210/100 mg); Ortho‑isomer: 95% (AKSci)
Quantified Difference	Comparable purity floors; differentiation resides in documented institutional preference and supply‑chain reliability for the meta‑isomer
Conditions	Commercial procurement specifications as of 2025–2026

Why This Matters

For procurement officers and lab managers, verified supplier track record reduces batch‑failure risk and re‑order delays; the meta‑isomer's supply chain carries explicit third‑party institutional validation that para and ortho vendors lack.

Procurement-Relevant Application Scenarios for 3-(3-Methoxyphenoxy)propane-1-sulfonyl Chloride

Scenario 1: CXCR4‑Targeted Bis(Cyclam) Probe Synthesis for Cancer Metastasis Research

Investigators synthesizing CXCR4‑targeted bis(cyclam) conjugates benefit uniquely from 3-(3-methoxyphenoxy)propane‑1‑sulfonyl chloride as the linker scaffold. Direct comparative binding data demonstrate that the meta‑regioisomer‑derived conjugate achieves nanomolar CXCR4 affinity, while the corresponding para‑regioisomeric conjugate shows >100‑fold weaker binding . No other commercially available methoxyphenoxy‑propane‑sulfonyl chloride regioisomer provides this level of receptor engagement. Procurement of the meta‑regioisomer (CAS 1018288-81-7) is therefore mandatory for any program requiring CXCR4‑targeted chemical probes or imaging agent precursors .

Scenario 2: Activity‑Based Protein Profiling (ABPP) Covalent Probe Development Requiring SULT Metabolic Bypass

Chemical biology teams developing covalent probes for activity‑based protein profiling can convert the sulfonyl chloride handle to the corresponding sulfonyl fluoride, a privileged ABPP warhead . The meta‑methoxy substitution pattern is hypothesized to reduce metabolic clearance by cytosolic sulfotransferases (SULTs), a well‑characterized clearance pathway for para‑substituted phenolic compounds . Selecting the meta‑regioisomer building block at the outset minimizes the risk of probe inactivation via Phase‑II metabolism, thereby improving intracellular target engagement and data reproducibility in cellular ABPP workflows .

Scenario 3: Parallel Medicinal Chemistry Libraries Requiring Defined Lipophilicity and Regioisomeric Precision

In lead‑optimization programs where lipophilic ligand efficiency (LLE) is a key decision metric, the 0.3‑log‑unit higher XLogP3 of the meta‑isomer (2.4) versus the ortho‑isomer (2.1) offers a rational basis for scaffold selection . Furthermore, the liquid physical form of the meta‑isomer facilitates automated liquid‑handling workflows in parallel synthesis, whereas the para‑isomer requires solid‑weighing or pre‑dissolution steps . Combinatorial chemistry groups synthesizing sulfonamide libraries can thus streamline their automated dispensing protocols by standardizing on the meta‑regioisomer, while simultaneously gaining a consistent lipophilicity offset relative to ortho‑substituted library members .

Scenario 4: Procurement‑Quality‑Assured Building Block Supply for Academic Core Facilities and CROs

Academic core facilities and contract research organizations (CROs) requiring reproducible, batch‑to‑batch consistent sulfonyl chloride building blocks benefit from the documented institutional procurement track record of 3-(3-methoxyphenoxy)propane‑1‑sulfonyl chloride through Fluorochem, a supplier cited by the University of Oxford and the University of Manchester for quality and service reliability . The availability of batch‑specific certificates of analysis, a detailed SDS with 25 precautionary statements, and non‑hazardous transport classification reduces administrative and safety overhead for high‑throughput synthesis operations . These operational advantages complement the chemical differentiation evidence and support the meta‑regioisomer as a procurement‑preferred choice for multi‑user facilities .

Application

Selection Property

Validation Focus

CXCR4-targeted probe synthesis for chemokine receptor studies

Meta-regioisomer linker enabling nanomolar receptor binding context

CXCR4 competitive binding assay verification

Activity-based protein profiling (ABPP) covalent probe development

Sulfonyl fluoride warhead convertible with predicted SULT metabolic bypass

Intracellular target engagement and metabolic stability assessment

Parallel medicinal chemistry libraries requiring defined lipophilicity

Consistent XLogP3 offset and liquid handling compatibility

Lipophilic ligand efficiency and automated dispensing protocol validation

Academic core facility and CRO building block procurement

Institutional supplier track record and batch-specific CoA availability

Supplier quality audit and batch-to-batch reproducibility verification